Cas no 442881-28-9 (4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 442881-28-9
• MF: C₂₂H₂₄N₄O₅S
• MW: 456.514763832092
• CID: 6479410
• Update Time: 2025-06-08

4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(azepan-1-ylsulfonyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C22H24N4O5S/c1-30-18-10-6-17(7-11-18)21-24-25-22(31-21)23-20(27)16-8-12-19(13-9-16)32(28,29)26-14-4-2-3-5-15-26/h6-13H,2-5,14-15H2,1H3,(H,23,25,27)
• InChI Key： WTLMOUIEWGPZJY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)

Additional information on 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 442881-28-9) and Its Emerging Applications in Chemical Biology

4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, identified by the chemical identifier CAS No. 442881-28-9, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a benzamide moiety with a 1,3,4-oxadiazole ring system and an azepane sulfonamide substituent, making it a structurally diverse and functionally intriguing candidate for further exploration.

The structural composition of this compound is particularly noteworthy due to the presence of multiple pharmacophoric elements. The azepane sulfonamide moiety introduces a rigid, cyclic structure that can influence both the solubility and binding affinity of the molecule. Simultaneously, the 1,3,4-oxadiazole ring contributes to electronic properties that may modulate interactions with biological targets. The benzamide group at the nitrogen position further enhances the molecule's potential as a scaffold for drug discovery, providing a platform for modifications that could optimize bioactivity.

In recent years, there has been growing interest in heterocyclic compounds as therapeutic agents due to their ability to engage with biological systems in unique ways. The 1,3,4-oxadiazole scaffold, for instance, has been extensively studied for its role in various pharmacological applications. Its presence in this compound suggests potential interactions with enzymes or receptors involved in metabolic pathways, making it a promising candidate for further investigation.

The azepane sulfonamide component adds another layer of complexity to this molecule. Azepane derivatives are known for their favorable pharmacokinetic properties, including improved oral bioavailability and reduced toxicity. The sulfonamide group further enhances binding interactions by forming hydrogen bonds with polar residues in biological targets. This combination of features makes 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide an attractive candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging techniques such as molecular docking and virtual screening, researchers can identify potential binding sites and optimize the structure of this compound for enhanced efficacy. These computational approaches have already been instrumental in identifying promising candidates for further experimental validation.

The 4-methoxyphenyl substituent at the 5-position of the 1,3,4-oxadiazole ring adds another dimension to the molecule's potential bioactivity. Methoxyphenyl derivatives are known for their ability to modulate enzyme activity and receptor binding. In this context, the methoxy group may enhance interactions with specific biological targets by influencing electronic distributions and steric hindrance.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Given its structural complexity and diverse pharmacophoric elements, it could serve as a lead compound for developing drugs targeting multifaceted diseases such as cancer or neurodegenerative disorders. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for therapeutic intervention.

Current research efforts are focused on synthesizing analogs of this compound to explore its full pharmacological profile. By systematically modifying key structural features—such as the length of the sulfonamide linker or the substitution pattern on the benzamide group—scientists can gain deeper insights into its mechanism of action and optimize its bioactivity.

The integration of experimental data with computational modeling has been particularly fruitful in advancing our understanding of this compound's behavior. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into its three-dimensional structure and dynamics. These structural insights are crucial for designing derivatives with improved pharmacological properties.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy. Preliminary studies on 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have shown promising results in vitro, suggesting potential therapeutic benefits without significant toxicological concerns. However, further studies are needed to confirm these findings and assess its suitability for clinical applications.

The role of medicinal chemistry in optimizing drug candidates cannot be overstated. By carefully balancing structural features such as potency, selectivity, and solubility, 4-(azepane-1-sulfonyl)-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide holds promise as a foundation for next-generation therapeutics. The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists、biologists、and clinicians in advancing drug discovery efforts.